4-(Cyclopropylsulfamoyl)benzenesulfonyl fluoride

• IUPAC Name: 4-(cyclopropylsulfamoyl)benzenesulfonyl fluoride
• InChI: InChI=1S/C9H10FNO4S2/c10-16(12,13)8-3-5-9(6-4-8)17(14,15)11-7-1-2-7/h3-7,11H,1-2H2
• InChI Key: ALUIEVUBWMYXNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NS(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)F
• Molecular Formula: C9H10FNO4S2
• Molecular Weight: 279.3 g/mol

Description

Sulfonyl fluorides are a type of functional group that has found diverse applications in the field of chemistry. They are used as electrophilic warheads by both medicinal chemists and chemical biologists. The balance of reactivity and stability that is so attractive for these applications, particularly the resistance of sulfonyl fluorides to hydrolysis under physiological conditions, has provided opportunities for synthetic chemists.

Synthesis Analysis

New synthetic approaches that start with sulfur-containing substrates include the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols. Employing non-sulfur-containing substrates has led to the development of transition-metal-catalysed processes based on palladium, copper, and nickel, as well as the use of SO2F2 gas as an electrophilic hub.

Molecular Structure Analysis

The molecular structure of sulfonyl fluorides is characterized by a sulfur-fluorine bond. This bond is part of what gives sulfonyl fluorides their unique properties, including their reactivity and stability.

Chemical Reactions Analysis

Sulfonyl fluorides have the ability to engage with nucleophiles under suitable reaction conditions. This has led to new activation methods and has invigorated research into electrophilic species featuring a sulfur–fluorine bond.

Mechanism of Action

Sulfonyl fluorides act as electrophilic warheads, targeting active serine, threonine, tyrosine, lysine, cysteine, and histidine residues. This makes them useful in a variety of applications, including the selective covalent interaction with context-specific amino acids or proteins.

Future Directions

The future of sulfonyl fluorides looks promising, with ongoing research into their synthesis and manipulation. Their unique properties have invigorated research into electrophilic species featuring a sulfur–fluorine bond.